Cas no 134161-75-4 (1H-Pyrazole-3-acetonitrile, 5-(4-methoxyphenyl)-)

1H-Pyrazole-3-acetonitrile, 5-(4-methoxyphenyl)-, is a pyrazole-based nitrile derivative with a methoxyphenyl substituent, offering utility as an intermediate in organic synthesis and pharmaceutical research. Its structural features, including the electron-rich 4-methoxyphenyl group and reactive nitrile functionality, make it suitable for further functionalization, such as cyclization or nucleophilic addition reactions. The compound exhibits potential in the development of biologically active molecules due to the pyrazole core, which is prevalent in agrochemicals and medicinal compounds. Its well-defined molecular structure ensures consistency in synthetic applications, while the nitrile group provides versatility in downstream transformations. Suitable for controlled reactions under standard laboratory conditions.
1H-Pyrazole-3-acetonitrile, 5-(4-methoxyphenyl)- structure
134161-75-4 structure
Product Name:1H-Pyrazole-3-acetonitrile, 5-(4-methoxyphenyl)-
CAS No:134161-75-4
MF:C12H11N3O
MW:213.235242128372
CID:1234914
PubChem ID:14911016
Update Time:2025-06-07

1H-Pyrazole-3-acetonitrile, 5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-acetonitrile, 5-(4-methoxyphenyl)-
    • 134161-75-4
    • DTXSID801247780
    • MFCD20535696
    • CHEMBL2435476
    • 2-(5-(4-Methoxyphenyl)-1H-pyrazol-3-yl)acetonitrile
    • 5-(4-Methoxyphenyl)-1H-pyrazole-3-acetonitrile
    • [5-(4-Methoxy-phenyl)-1H-pyrazol-3-yl]-acetonitrile
    • Inchi： 1S/C12H11N3O/c1-16-11-4-2-9(3-5-11)12-8-10(6-7-13)14-15-12/h2-5,8H,6H2,1H3,(H,14,15)
    • InChI Key： ZVGCJBIDARLIMB-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC(=CC=1)C1C=C(CC#N)NN=1

Computed Properties

  • Exact Mass: 213.090211983g/mol
  • Monoisotopic Mass: 213.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 61.7Ų

1H-Pyrazole-3-acetonitrile, 5-(4-methoxyphenyl)- Pricemore >>

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1H-Pyrazole-3-acetonitrile, 5-(4-methoxyphenyl)- Suppliers

Amadis Chemical Company Limited
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(CAS:134161-75-4)1H-Pyrazole-3-acetonitrile, 5-(4-methoxyphenyl)-
Order Number:A1218404
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 22:21
Price ($):446
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:134161-75-4)1H-Pyrazole-3-acetonitrile, 5-(4-methoxyphenyl)-
A1218404
Purity:99%
Quantity:1g
Price ($):446
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